Cas no 1247510-67-3 ([(2-Cyclopropyl-1,3-thiazol-5-yl)methyl](methyl)amine)

• Product Name: [(2-Cyclopropyl-1,3-thiazol-5-yl)methyl](methyl)amine
• CAS No: 1247510-67-3
• MF: C₈H₁₂N₂S
• MW: 168.259280204773
• CID: 1082624
• PubChem ID: 61282695
• Update Time: 2025-04-20

[(2-Cyclopropyl-1,3-thiazol-5-yl)methyl](methyl)amine Chemical and Physical Properties

Names and Identifiers

• [(2-Cyclopropyl-1,3-thiazol-5-yl)methyl](methyl)amine
• 1-(2-cyclopropyl-1,3-thiazol-5-yl)-N-methylmethanamine
• 1247510-67-3
• AKOS010535236

• Inchi： 1S/C8H12N2S/c1-9-4-7-5-10-8(11-7)6-2-3-6/h5-6,9H,2-4H2,1H3
• InChI Key： LYWPTOWOCLYUBI-UHFFFAOYSA-N
• SMILES： S1C(CNC)=CN=C1C1CC1

Computed Properties

• Exact Mass: 168.07211956g/mol
• Monoisotopic Mass: 168.07211956g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 53.2Ų